Cas no 83890-03-3 (sodium (4-dodecylphenoxy)acetate)

• Product name: sodium (4-dodecylphenoxy)acetate
• CAS No: 83890-03-3
• MF: C₂₀H₃₁NaO₃
• MW: 342.4481
• CID: 1815059
• PubChem ID: 23674751

sodium (4-dodecylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• sodium (4-dodecylphenoxy)acetate
• sodium,2-(4-dodecylphenoxy)acetate
• 83890-03-3
• SCHEMBL11052983
• DTXSID001004023
• Acetic acid, (4-dodecylphenoxy)-, sodium salt

• Inchi： InChI=1S/C20H32O3.Na/c1-2-3-4-5-6-7-8-9-10-11-12-18-13-15-19(16-14-18)23-17-20(21)22;/h13-16H,2-12,17H2,1H3,(H,21,22);/q;+1/p-1
• InChI Key： AEJSJBXEWSXIIY-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCC1=CC=C(C=C1)OCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 342.21708913g/mol
• Monoisotopic Mass: 342.21708913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų